Cas no 448197-35-1 (4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate)

• Product Name: 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate
• CAS No: 448197-35-1
• MF: C₃₀H₂₅Cl₂NO₅S
• MW: 582.494205236435
• CID: 6453251
• Update Time: 2025-06-11

4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate
• 4-(N-((4-(tert-butyl)phenyl)sulfonyl)-4-chlorobenzamido)phenyl 4-chlorobenzoate
• Benzoic acid, 4-chloro-, 4-[(4-chlorobenzoyl)[[4-(1,1-dimethylethyl)phenyl]sulfonyl]amino]phenyl ester

• Inchi： 1S/C30H25Cl2NO5S/c1-30(2,3)22-8-18-27(19-9-22)39(36,37)33(28(34)20-4-10-23(31)11-5-20)25-14-16-26(17-15-25)38-29(35)21-6-12-24(32)13-7-21/h4-19H,1-3H3
• InChI Key： AIOOSSVZXBOPQS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(N(C(=O)C2=CC=C(Cl)C=C2)S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C=C1)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate

4-N-(4-tert-Butylbenzenesulfonyl)4-Chlorobenzamidophenyl 4-Chlorobenzoate: A Comprehensive Overview

4-N-(4-tert-Butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate (CAS No. 448197-35-1) is a complex organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in advanced material formulations. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate is composed of a central benzene ring substituted with a 4-chlorobenzamido group and a 4-chlorobenzoate moiety. The presence of the tert-butylbenzenesulfonyl group adds steric hindrance and enhances the compound's stability. This intricate structure imparts specific physicochemical properties that are crucial for its various applications.

The synthesis of 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate typically involves multi-step reactions, including sulfonation, amidation, and esterification. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes. For instance, the use of green solvents and catalysts has significantly reduced the environmental impact of the synthesis process. Additionally, microwave-assisted synthesis has been explored to enhance reaction rates and yields.

In terms of biological activities, 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Specifically, it has been found to effectively suppress cyclooxygenase (COX) and lipoxygenase (LOX) activities, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate has also been investigated for its anticancer potential. Studies have shown that it can induce apoptosis in cancer cells by modulating specific signaling pathways. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to promote cell survival and proliferation in various types of cancer.

The material science applications of 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate are equally noteworthy. Its unique molecular structure makes it an excellent candidate for the development of advanced functional materials. Recent research has explored its use in the fabrication of organic semiconductors and photovoltaic devices. The compound's ability to form stable thin films and its favorable electronic properties make it a valuable component in these applications.

In addition to its potential therapeutic and material science applications, 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate has been studied for its environmental impact. Research has focused on understanding its biodegradability and ecotoxicity to ensure that it can be safely used in various industrial processes. Preliminary studies suggest that under controlled conditions, the compound can be biodegraded by certain microbial strains, reducing its environmental footprint.

The future prospects for 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate are promising. Ongoing clinical trials are evaluating its efficacy and safety as a therapeutic agent for inflammatory diseases and cancer. Additionally, further research is being conducted to optimize its synthesis methods and explore new applications in material science.

In conclusion, 4-N-(4-tert-butylbenzenesulfonyl)4-chlorobenzamidophenyl 4-chlorobenzoate (CAS No. 448197-35-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an important subject of ongoing research in both medicinal chemistry and materials science. As new findings continue to emerge, this compound is poised to play a significant role in advancing various fields of science and technology.